Cas no 2228188-18-7 (3-ethynyl-2,5-dimethylfuran)

• Product Name: 3-ethynyl-2,5-dimethylfuran
• CAS No: 2228188-18-7
• MF: C₈H₈O
• MW: 120.148522377014
• CID: 5807646
• PubChem ID: 122395017
• Update Time: 2025-10-28

3-ethynyl-2,5-dimethylfuran Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2,5-dimethylfuran
• 2228188-18-7
• EN300-1740282

• Inchi： 1S/C8H8O/c1-4-8-5-6(2)9-7(8)3/h1,5H,2-3H3
• InChI Key： TXWRJIKDHQDQKJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C#C)=C1C

Computed Properties

• Exact Mass: 120.057514874g/mol
• Monoisotopic Mass: 120.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 13.1Ų

Additional information on 3-ethynyl-2,5-dimethylfuran

Introduction to 3-ethynyl-2,5-dimethylfuran (CAS No. 2228188-18-7)

3-ethynyl-2,5-dimethylfuran (CAS No. 2228188-18-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its ethynyl group and dimethylfuran ring, which contribute to its reactivity and functional versatility.

The ethynyl group in 3-ethynyl-2,5-dimethylfuran is particularly noteworthy as it can undergo a variety of chemical reactions, such as cycloadditions, hydrogenations, and metal-catalyzed couplings. These reactions are crucial for the synthesis of complex organic molecules and the development of new materials. The presence of the dimethylfuran ring further enhances the compound's stability and solubility, making it an attractive candidate for use in both academic research and industrial applications.

In the field of materials science, 3-ethynyl-2,5-dimethylfuran has shown promise as a building block for the synthesis of conjugated polymers and organic semiconductors. Recent studies have demonstrated that this compound can be polymerized to form materials with excellent electronic properties, which are essential for the development of next-generation electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the pharmaceutical industry, the unique structure of 3-ethynyl-2,5-dimethylfuran has led to its exploration as a potential drug candidate. The compound's ability to undergo selective functionalization reactions allows for the synthesis of derivatives with tailored biological activities. For instance, researchers have synthesized derivatives of 3-ethynyl-2,5-dimethylfuran that exhibit potent antimicrobial and antiviral properties, making them promising candidates for the development of new therapeutic agents.

The synthetic accessibility of 3-ethynyl-2,5-dimethylfuran is another factor contributing to its widespread use in chemical research. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common method involves the reaction of 1-bromo-3-butyne with dimethylacetylene dicarboxylic acid dimethyl ester, followed by a series of transformations to introduce the dimethylfuran ring. These synthetic methods are well-documented in the literature and have been optimized for scalability and cost-effectiveness.

Beyond its applications in materials science and pharmaceuticals, 3-ethynyl-2,5-dimethylfuran has also found use in the development of new analytical techniques. For example, researchers have utilized this compound as a fluorescent probe for detecting specific biomolecules in biological systems. The ability to functionalize the ethynyl group with fluorescent moieties allows for the creation of highly sensitive and selective probes that can be used in various diagnostic applications.

In conclusion, 3-ethynyl-2,5-dimethylfuran (CAS No. 2228188-18-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, synthetic accessibility, and functional versatility make it an invaluable tool for researchers in various fields. As ongoing research continues to uncover new properties and applications of this compound, it is likely that its importance will only continue to grow in the coming years.